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Compound of Interest

Compound Name: 1,2,6-Hexanetriol

Cat. No.: B095081 Get Quote

Essential Safety and Handling Guide for 1,2,6-
Hexanetriol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,2,6-Hexanetriol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Personal Protective Equipment (PPE)
While 1,2,6-Hexanetriol is considered to have low toxicity, adherence to standard chemical

handling precautions is crucial. The following personal protective equipment is recommended

to prevent skin and eye contact and ensure respiratory safety.

Recommended PPE for Handling 1,2,6-Hexanetriol
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PPE Category Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure.[1] Nitrile rubber gloves are a

common choice for general laboratory use.

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[1] A standard lab coat is

generally sufficient for handling small quantities

in a controlled laboratory setting.

Respiratory Protection

No protective equipment is needed under

normal use conditions with adequate ventilation.

[1] If aerosols or mists are generated, a dust

mask type N95 (US) may be used.[2]

Operational Plan: Handling and Storage
Engineering Controls:

Work should be carried out in areas with adequate ventilation to minimize inhalation

exposure.

Handling Procedures:

Avoid contact with skin, eyes, or clothing.[1][3]

Avoid breathing mist, vapors, or spray.[3]

Ensure all sources of ignition are removed from the handling area as 1,2,6-Hexanetriol is a

combustible liquid.[1][3]

Handle in accordance with good industrial hygiene and safety practices.[1]
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Storage:

Keep in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store below +30°C.[4]

This substance is hygroscopic; store under a dry inert gas.[5]

Incompatible materials to avoid in storage include strong oxidizing agents, acid anhydrides,

and acid chlorides.[1][3]

Disposal Plan
Proper disposal of 1,2,6-Hexanetriol and its waste is critical to prevent environmental

contamination. Do not flush into surface water or the sanitary sewer system.[1][3]

Spill Cleanup:

Absorb the liquid with an inert material such as vermiculite, sand, silica gel, acid binder,

universal binder, or sawdust.[3]

Place the absorbed material into a suitable, closed container for disposal.[3]

Wash the spill area with soap or detergent and water.

Waste Disposal:

The absorbed material should be disposed of by burning in a chemical incinerator equipped

with an afterburner and scrubber.

Alternatively, relatively inactive organic reagents should be collected in a designated

container (Category A).[4] Halogenated reagents should be placed in Category B, and solid

residues in Category C.[4]

First Aid Measures
In case of accidental exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

irritation develops or persists.[3]

Inhalation

Remove to fresh air. Get medical attention

immediately if symptoms occur. If not breathing,

give artificial respiration.[3]

Ingestion
Do NOT induce vomiting. Get medical attention.

[3]

Visual Workflow Guides
The following diagrams illustrate the procedural workflows for PPE selection and waste

disposal when handling 1,2,6-Hexanetriol.
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PPE Selection for 1,2,6-Hexanetriol

Start: Handling
1,2,6-Hexanetriol

Risk Assessment:
Evaluate potential for

splash, aerosol, or
prolonged contact

Eye Protection:
Chemical safety goggles

Hand Protection:
Appropriate chemical-

resistant gloves (e.g., Nitrile)

Body Protection:
Lab coat

Aerosol or
mist generation?

Respiratory Protection:
N95 dust mask

Yes

No additional
respiratory protection
needed with adequate

ventilation

No

Proceed with
Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1,2,6-Hexanetriol.
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Disposal Plan for 1,2,6-Hexanetriol

Start: Waste Generated
(spill or unused material)

Type of Waste?

Liquid Spill

Spill

Unused Reagent

Unused

Absorb with inert
material (e.g., vermiculite,

sand)

Collect in a sealed,
labeled container

Dispose of waste via
licensed contractor or
institutional guidelines

(e.g., chemical incineration)

Collect in a designated,
labeled waste container

(Category A for inactive organics)

Click to download full resolution via product page

Caption: Disposal plan for 1,2,6-Hexanetriol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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